Cas no 119686-34-9 (6-Bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylic acid)

• Product Name: 6-Bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylic acid
• CAS No: 119686-34-9
• MF: C₁₁H₇BrO₅
• MW: 299.074282884598
• CID: 132250
• PubChem ID: 2728276
• Update Time: 2025-11-07

6-Bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylic acid
• 2H-1-Benzopyran-3-carboxylicacid, 6-bromo-8-methoxy-2-oxo-
• 6-bromo-8-methoxy-2-oxochromene-3-carboxylic acid
• 2H-1-Benzopyran-3-carboxylicacid,6-bromo-8-methoxy-2-oxo
• HMS560J01
• 119686-34-9
• MFCD01764559
• Maybridge1_006711
• FT-0620991
• CCG-247429
• SY302031
• 6-Bromo-8-methoxy-2-oxo-2H-1-benzopyran-3-carboxylic acid
• DTXSID20369500
• 6-BROMO-8-METHOXY-2-OXO-2H-CHROMENE-3-CARBOXYLICACID
• AKOS022180498
• Oprea1_406814
• CS-0335045
• 2H-1-Benzopyran-3-carboxylic acid, 6-bromo-8-methoxy-2-oxo-

• Inchi： 1S/C11H7BrO5/c1-16-8-4-6(12)2-5-3-7(10(13)14)11(15)17-9(5)8/h2-4H,1H3,(H,13,14)
• InChI Key： QRPXOSMJCGZWDQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C=C(C(=O)O)C(=O)O2)OC

Computed Properties

• Exact Mass: 297.94800
• Monoisotopic Mass: 297.94769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.785
• Melting Point: 226 °C
• Boiling Point: 477.1°Cat760mmHg
• Flash Point: 242.3°C
• Refractive Index: 1.638
• PSA: 76.74000
• LogP: 2.26230

6-Bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylic acid Security Information

• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39

Additional information on 6-Bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylic acid

6-Bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylic Acid: A Comprehensive Overview

The compound 6-Bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylic acid, identified by the CAS number 119686-34-9, is a chemically synthesized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound belongs to the chromene family, which is a class of aromatic heterocyclic compounds with a fused benzene ring and a pyrone ring. The presence of functional groups such as bromine, methoxy, and carboxylic acid groups in its structure imparts unique chemical properties and reactivity.

Recent studies have highlighted the importance of chromene derivatives in drug discovery due to their diverse biological activities. For instance, researchers have explored the potential of 6-Bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylic acid as an anti-inflammatory agent. In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. This finding underscores its potential as a lead molecule for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. A 2023 research article in the journal Pest Management Science reported that 6-Bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylic acid shows promising activity against several agricultural pests. The study revealed that the compound disrupts the nervous system of insects by targeting specific ion channels, leading to paralysis and mortality. These findings suggest that this compound could be developed into an eco-friendly pesticide alternative with reduced toxicity to non-target species.

The synthesis of 6-Bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A 2023 paper in Organic Process Research & Development detailed an optimized synthesis route using microwave-assisted heating to enhance reaction efficiency. The authors reported a significant improvement in yield and purity compared to conventional methods, making this approach more suitable for large-scale production.

Beyond its practical applications, this compound has also been utilized as a building block in advanced materials research. In a 2023 study published in Advanced Materials, researchers demonstrated that incorporating 6-Bromo-8-methoxy moieties into polymer frameworks enhances their thermal stability and mechanical properties. This innovation opens new avenues for developing high-performance polymers for use in aerospace and electronics industries.

The structural versatility of 6-Bromo-8-methoxy-related compounds has also inspired their use in bioimaging applications. A 2023 article in Chemical Communications highlighted the potential of this compound as a fluorescent probe for detecting reactive oxygen species (ROS) in biological systems. The study showed that the compound exhibits strong fluorescence under ROS conditions, making it a valuable tool for studying oxidative stress-related diseases such as cancer and neurodegenerative disorders.

In conclusion, CAS No: 119686-based compounds like 6-Bromo-8-methoxy-chromene-carboxylic acid represent a promising class of molecules with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new functionalities and optimize their synthesis pathways, paving the way for innovative solutions in medicine, agriculture, materials science, and beyond.